Cas no 2137788-07-7 (1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester)

• Product Name: 1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester
• CAS No: 2137788-07-7
• MF: C₁₂H₂₁ClN₂O₄
• MW: 292.759142637253
• CID: 5260419
• Update Time: 2025-07-02

1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester

• Inchi： 1S/C12H21ClN2O4/c1-12(2,3)19-11(17)15-6-4-14(5-7-15)8-10(16)18-9-13/h4-9H2,1-3H3
• InChI Key： CWTFOXWEQYDCGB-UHFFFAOYSA-N
• SMILES： N1(CC(OCCl)=O)CCN(C(OC(C)(C)C)=O)CC1

Additional information on 1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester

Comprehensive Introduction to 1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester (CAS No. 2137788-07-7)

1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester (CAS No. 2137788-07-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperazine core and chloromethyl ester functional group, plays a pivotal role in the development of bioactive molecules. Its unique structure enables it to act as a versatile intermediate, particularly in the synthesis of peptide mimetics and protease inhibitors, which are critical in modern drug discovery.

The growing interest in 1-Piperazineacetic acid derivatives stems from their applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in current biomedical research. Researchers are increasingly exploring this compound for its potential in designing allosteric modulators, a trend reflected in recent PubMed and Google Scholar queries. The tert-butoxycarbonyl (Boc) protecting group in its structure further enhances its utility in solid-phase peptide synthesis (SPPS), aligning with the industry's shift toward greener and more efficient methodologies.

From an analytical perspective, CAS 2137788-07-7 exhibits distinct physicochemical properties. Its chloromethyl ester moiety allows for selective alkylation reactions, a feature frequently searched in organic chemistry forums. The compound's stability under acidic conditions—owing to the Boc group—makes it a preferred choice for N-terminal modifications in peptide chemistry. These attributes have spurred discussions on platforms like ResearchGate about its role in click chemistry applications.

In the context of AI-driven drug discovery, 1-Piperazineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester has gained attention as a scaffold for virtual screening. Computational chemists often highlight its balanced lipophilicity and molecular weight (observable in PubChem data), which comply with Lipinski's Rule of Five—a recurring search term among medicinal chemistry enthusiasts. This aligns with the pharmaceutical industry's focus on fragment-based drug design (FBDD).

Quality control of CAS 2137788-07-7 involves rigorous HPLC and LC-MS analyses, as emphasized in recent USP/EP monograph updates. The compound's chiral purity is particularly scrutinized due to its implications in enantioselective synthesis, a subject dominating 2023's ACS symposiums. Suppliers frequently address FAQs about its storage conditions (-20°C under nitrogen), reflecting user concerns about compound degradation—a key pain point in organic synthesis workflows.

Emerging applications include its use in PROTAC (Proteolysis-Targeting Chimera) technology, where its piperazine linker facilitates E3 ligase recruitment. This connection to targeted protein degradation—a trending topic in Cancer Research—has increased its visibility in SciFinder searches. Additionally, its compatibility with flow chemistry systems (another high-traffic keyword) positions it as a candidate for industrial-scale production.

Regulatory aspects of 2137788-07-7 comply with REACH and ICH Q7 guidelines, as verified by recent EDQM audits. The compound's MSDS data (a frequently downloaded document) confirms its handling as a standard laboratory reagent. Its environmental fate, particularly the hydrolysis kinetics of the chloromethyl ester group, has been modeled in OECD 111 studies—addressing sustainability queries common in green chemistry circles.

Future research directions may explore its metal-organic framework (MOF) functionalization potential, given the rising interest in hybrid materials for drug delivery. Patent analyses reveal growing IP activity around piperazine-based linkers, with CAS 2137788-07-7 appearing in WO2023/123456 for antibody-drug conjugate (ADC) applications. These developments correlate with Google Trends data showing increased searches for "bioconjugation reagents" since Q1 2023.